Cas no 36983-28-5 (Pentanoic acid,2,4-dioxo-, 1-methylethyl ester)

• Product Name: Pentanoic acid,2,4-dioxo-, 1-methylethyl ester
• CAS No: 36983-28-5
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 314199
• PubChem ID: 3006749
• Update Time: 2025-04-19

Pentanoic acid,2,4-dioxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2,4-dioxo-, 1-methylethyl ester
• propan-2-yl 2,4-dioxopentanoate
• 1-methylethyl 2,4-dioxopentanoate
• Isopropyl 2,4-dioxovalerate
• DTXSID20190472
• EINECS 253-296-0
• 36983-28-5
• NS00030135

• Inchi： 1S/C8H12O4/c1-5(2)12-8(11)7(10)4-6(3)9/h5H,4H2,1-3H3
• InChI Key： MTWDPRMKRJQPIO-UHFFFAOYSA-N
• SMILES： O(C(C(CC(C)=O)=O)=O)C(C)C

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives 3-Acylpyruvic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives 3-Acylpyruvic acids